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Compound of Interest

Compound Name:
3-Chloro-5-methyl-4-

hydroxybenzonitrile

Cat. No.: B068557 Get Quote

Essential Safety and Handling Guide for 3-
Chloro-5-methyl-4-hydroxybenzonitrile
Disclaimer: No specific Safety Data Sheet (SDS) for 3-Chloro-5-methyl-4-
hydroxybenzonitrile was publicly available at the time of this writing. The following guidance

is synthesized from SDS of structurally similar compounds, including other substituted

benzonitriles. It is imperative for researchers to conduct a thorough, substance-specific risk

assessment before commencing any work.

This guide provides essential safety, handling, and disposal information for laboratory

professionals engaged in research and development.

Personal Protective Equipment (PPE)
Due to the anticipated hazards of 3-Chloro-5-methyl-4-hydroxybenzonitrile, based on

related chemical structures, comprehensive personal protective equipment is mandatory to

prevent skin contact, eye exposure, and inhalation.[1][2][3][4]
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Protection Type Recommended Equipment Rationale & Specifications

Eye and Face Protection

Safety glasses with side

shields or chemical safety

goggles. A face shield may be

required for splash hazards.

Conforms to EN166 (EU) or

OSHA 29 CFR 1910.133 (US)

standards.[3][4]

Skin Protection

Chemical-resistant gloves

(e.g., Nitrile, Neoprene). A lab

coat or chemical-resistant

apron is also required.

Inspect gloves for integrity

before use.[2] Contaminated

clothing should be removed

and laundered before reuse.[1]

[5]

Respiratory Protection

Use in a well-ventilated area or

a chemical fume hood.[1][2] If

dust or aerosols are

generated, a NIOSH/MSHA or

EN 149 approved respirator

with an appropriate filter (e.g.,

P2) should be used.[4][5]

Engineering controls are the

primary means of exposure

reduction.

Operational Plan: From Handling to Disposal
A systematic approach is crucial for safely managing 3-Chloro-5-methyl-4-
hydroxybenzonitrile throughout its lifecycle in the laboratory.

2.1. Pre-Handling Preparations

Risk Assessment: Conduct a comprehensive risk assessment specific to the planned

experiment.

Fume Hood Verification: Ensure the chemical fume hood is functioning correctly.

PPE Check: Assemble and inspect all necessary PPE.

Spill Kit: Confirm that a spill kit appropriate for solid chemicals is readily accessible.
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Emergency Information: Have the Safety Data Sheets for analogous compounds and

emergency contact information available.

2.2. Handling Procedures

Controlled Environment: All handling of solid 3-Chloro-5-methyl-4-hydroxybenzonitrile
must occur within a certified chemical fume hood.[1]

Avoid Dust Formation: Handle the compound carefully to avoid generating dust.[1][6]

Personal Hygiene: Do not eat, drink, or smoke in the laboratory.[1] Wash hands thoroughly

after handling.[1]

Container Management: Keep the container tightly closed when not in use.[1][2][5]

2.3. Accidental Release Measures

Evacuate: In case of a significant spill, evacuate the immediate area.

Ventilate: Ensure the area is well-ventilated.

Containment: For dry spills, carefully sweep or vacuum the material, avoiding dust

generation, and place it in a sealed container for disposal.[1][6]

Decontamination: Clean the spill area thoroughly.

Reporting: Report the incident to the laboratory supervisor.

2.4. Disposal Plan

Waste Classification: Dispose of 3-Chloro-5-methyl-4-hydroxybenzonitrile and any

contaminated materials as hazardous waste.

Licensed Disposal Service: All waste must be disposed of through a licensed professional

waste disposal service.[6]

Packaging: Store waste in clearly labeled, sealed containers awaiting disposal.[1][6]
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Workflow for Safe Chemical Handling
The following diagram illustrates the logical steps for safely managing 3-Chloro-5-methyl-4-
hydroxybenzonitrile in a laboratory setting.
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Caption: Workflow for the safe handling of hazardous chemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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